4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide

• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 4-ethoxy-2,3-dimethyl-N-pyridin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C15H18N2O3S/c1-4-20-14-7-8-15(12(3)11(14)2)21(18,19)17-13-6-5-9-16-10-13/h5-10,17H,4H2,1-3H3
• InChI Key: WDYDCUMKPWWQGV-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=C(C=C1)S(=O)(=O)NC2=CN=CC=C2)C)C

Description

4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide, also known as EPBS, is a sulfonamide-based compound that has been widely used in scientific research. It is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer.

Mechanism of Action

4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide inhibits CA IX by binding to the active site of the enzyme, thereby preventing the conversion of carbon dioxide to bicarbonate. This results in the acidification of the tumor microenvironment, which can lead to tumor cell death. In addition, 4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide has also been shown to inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide has been shown to have a significant impact on the tumor microenvironment. Its ability to acidify the microenvironment can lead to tumor cell death and inhibit the growth and proliferation of cancer cells. In addition, 4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide has also been shown to have anti-angiogenic effects, which can prevent the formation of new blood vessels that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide is a potent inhibitor of CA IX, making it a valuable tool for studying the role of this enzyme in cancer. Its ability to inhibit the growth and proliferation of cancer cells also makes it a promising candidate for cancer therapy. However, 4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide has some limitations in lab experiments. It is a relatively expensive compound, and its synthesis can be challenging. In addition, its solubility in water is limited, which can make it difficult to work with in some experiments.

Future Directions

4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide has shown promise as a therapeutic agent for cancer treatment, and there are several future directions for research in this area. One possible direction is to investigate the use of 4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide in combination with other cancer therapies, such as chemotherapy or radiation therapy. Another direction is to explore the potential of 4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide as a diagnostic tool for cancer imaging. Additionally, further research is needed to better understand the mechanism of action of 4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide and its impact on the tumor microenvironment.

Synthesis Methods

4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide can be synthesized using a modified version of the literature procedure. The synthesis involves the condensation of 4-ethoxy-2,3-dimethylbenzenesulfonyl chloride with 3-aminopyridine in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure 4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide.

Scientific Research Applications

4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide has been extensively studied for its potential as a therapeutic agent for cancer treatment. Its ability to inhibit CA IX, an enzyme that is overexpressed in many types of cancer, makes it a promising candidate for cancer therapy. In addition, 4-ethoxy-2,3-dimethyl-N-(3-pyridinyl)benzenesulfonamide has also been investigated for its potential use as a diagnostic tool for cancer imaging.